Cas no 3421-95-2 (4-(Benzyloxy)-2-tert-butylphenol)

• Product Name: 4-(Benzyloxy)-2-tert-butylphenol
• CAS No: 3421-95-2
• MF: C₁₇H₂₀O₂
• MW: 256.339505195618
• MDL: MFCD17012739
• CID: 1462153
• PubChem ID: 12423646
• Update Time: 2025-04-20

4-(Benzyloxy)-2-tert-butylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(1,1-dimethylethyl)-4-(phenylmethoxy)-
• A1-11033
• 4-(benzyloxy)-2-tert-butylphenol
• 4-Benzyloxy-2-tert-butylphenol
• 4-Benzyloxy-2-tert-butyl-phenol
• 3421-95-2
• PFBOAJKGEXKOBX-UHFFFAOYSA-N
• SCHEMBL13021506
• 2-tert-butyl-4-phenylmethoxyphenol
• 4-(Benzyloxy)-2-tert-butylphenol

• MDL： MFCD17012739
• Inchi： 1S/C17H20O2/c1-17(2,3)15-11-14(9-10-16(15)18)19-12-13-7-5-4-6-8-13/h4-11,18H,12H2,1-3H3
• InChI Key： PFBOAJKGEXKOBX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=C(C(=C1)C(C)(C)C)O

Computed Properties

• Exact Mass: 256.1464
• Monoisotopic Mass: 256.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 386.4±30.0 °C at 760 mmHg
• Flash Point: 185.3±9.5 °C
• PSA: 29.46
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(Benzyloxy)-2-tert-butylphenol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 4-alkoxyphenols